Cas no 1214375-35-5 (Methyl 2,3-di(pyridin-4-yl)benzoate)

• Product Name: Methyl 2,3-di(pyridin-4-yl)benzoate
• CAS No: 1214375-35-5
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 4955241
• Update Time: 2025-08-03

Methyl 2,3-di(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,3-di(pyridin-4-yl)benzoate
• Methyl 2,3-di(pyridin-4-yl)benzoate

• Inchi： 1S/C18H14N2O2/c1-22-18(21)16-4-2-3-15(13-5-9-19-10-6-13)17(16)14-7-11-20-12-8-14/h2-12H,1H3
• InChI Key： ZDPXUIVGUUVXPI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C2C=CN=CC=2)C=1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 2.9
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2,3-di(pyridin-4-yl)benzoate

Methyl 2,3-di(pyridin-4-yl)benzoate (CAS No. 1214375-35-5): An Overview of Its Synthesis, Properties, and Applications

Methyl 2,3-di(pyridin-4-yl)benzoate (CAS No. 1214375-35-5) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various research areas. This compound is characterized by its distinct molecular structure, which includes a benzoate moiety and two pyridine rings. The presence of these functional groups imparts specific chemical and physical properties that make it an interesting subject for both academic and industrial research.

The synthesis of Methyl 2,3-di(pyridin-4-yl)benzoate has been extensively studied in recent years. One of the most common methods involves the coupling reaction of 2,3-dibromobenzoic acid with 4-pyridineboronic acid using palladium-catalyzed cross-coupling techniques. This method is highly efficient and yields the desired product with high purity. The use of palladium catalysts, such as Pd(PPh₃)₄, along with a suitable base like potassium carbonate, ensures that the reaction proceeds smoothly under mild conditions. The resulting compound can then be methylated using methyl iodide in the presence of a base like potassium carbonate to form the final product.

The physical properties of Methyl 2,3-di(pyridin-4-yl)benzoate are also noteworthy. It is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile. Its melting point has been reported to be around 180°C, making it suitable for various thermal processes. The compound's stability under different conditions, including exposure to light and air, has been evaluated, and it has been found to be relatively stable under standard laboratory conditions.

In terms of its chemical properties, Methyl 2,3-di(pyridin-4-yl)benzoate displays interesting reactivity patterns. The presence of the benzoate ester group allows for various chemical transformations, such as hydrolysis to form the corresponding acid or ester exchange reactions to introduce different alkyl groups. Additionally, the pyridine rings provide opportunities for further functionalization through electrophilic substitution reactions or coordination with metal ions. These properties make it a versatile building block for the synthesis of more complex molecules.

Recent research has focused on the potential applications of Methyl 2,3-di(pyridin-4-yl)benzoate in medicinal chemistry and materials science. In medicinal chemistry, this compound has shown promise as a lead structure for the development of new drugs targeting specific biological pathways. For example, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression and inflammatory diseases. The ability to fine-tune the structure through functional group modifications allows researchers to optimize the pharmacological properties of these derivatives.

In materials science, Methyl 2,3-di(pyridin-4-yl)benzoate has been explored for its potential use in organic electronics and photovoltaic devices. The conjugated nature of the molecule and the presence of electron-donating and electron-withdrawing groups make it an attractive candidate for designing materials with tailored electronic properties. Research in this area has shown that compounds derived from this structure can exhibit high charge carrier mobilities and good photovoltaic performance when incorporated into organic solar cells.

The environmental impact of Methyl 2,3-di(pyridin-4-yl)benzoate is another important consideration. Studies have shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when handled properly. However, it is essential to follow standard safety protocols during synthesis and handling to ensure worker safety and minimize environmental exposure.

In conclusion, Methyl 2,3-di(pyridin-4-yl)benzoate (CAS No. 1214375-35-5) is a multifaceted compound with a wide range of applications in both academic research and industrial settings. Its unique molecular structure provides a foundation for further exploration in areas such as drug discovery, materials science, and environmental chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.